Cas no 851949-70-7 (ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure
851949-70-7 structure
Product name:ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
CAS No:851949-70-7
MF:C24H20FN3O4S2
MW:497.561706542969
CID:5850656
PubChem ID:5047055

ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(2-(benzylthio)acetamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
    • Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-fluorophenyl)-3,4-dihydro-4-oxo-5-[[2-[(phenylmethyl)thio]acetyl]amino]-, ethyl ester
    • F0641-0349
    • AKOS024590233
    • 851949-70-7
    • AB00670398-01
    • ethyl 5-[(2-benzylsulfanylacetyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
    • ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
    • ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
    • Inchi: 1S/C24H20FN3O4S2/c1-2-32-24(31)21-18-13-34-22(26-19(29)14-33-12-15-6-4-3-5-7-15)20(18)23(30)28(27-21)17-10-8-16(25)9-11-17/h3-11,13H,2,12,14H2,1H3,(H,26,29)
    • InChI Key: YVMPFIQYEFTJHK-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(CSCC3=CC=CC=C3)=O)SC=C12

Computed Properties

  • Exact Mass: 497.08792664g/mol
  • Monoisotopic Mass: 497.08792664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 784
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142Ų
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • pka: 12.18±0.20(Predicted)

ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0641-0349-20μmol
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0641-0349-10mg
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0641-0349-2μmol
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0641-0349-2mg
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0641-0349-5mg
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0641-0349-25mg
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0641-0349-50mg
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0641-0349-1mg
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0641-0349-30mg
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0641-0349-5μmol
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851949-70-7 90%+
5μl
$63.0 2023-05-17

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